N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)oxolane-2-carboxamide
• InChI: InChI=1S/C19H24N2O4/c1-4-9-21-14-8-7-13(20-17(22)15-6-5-10-24-15)11-16(14)25-12-19(2,3)18(21)23/h4,7-8,11,15H,1,5-6,9-10,12H2,2-3H3,(H,20,22)
• InChI Key: JPEPESKSELAEDO-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3CCCO3)N(C1=O)CC=C)C
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)tetrahydrofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H24N2O4 and its molecular weight is 344.411. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Studies

A study conducted by Almansour et al. (2016) involved the synthesis of a series of benzimidazole-tethered oxazepine heterocyclic hybrids, which included compounds related to the N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)tetrahydrofuran-2-carboxamide. These compounds were synthesized from N-alkylated benzimidazole 2-carboxaldehyde. The molecular structures were confirmed through X-ray diffraction and DFT studies, highlighting their potential in nonlinear optical applications due to their unique structural properties (Almansour et al., 2016).

Antileukemic Activities

Earl and Townsend (1979) explored the antileukemic activities of derivatives of 4-(3,3-dimethyl-1-triazeno)imidazole-5-carboxamide and 3-(3,3-dimethyl-1-triazeno)pyrazole-4-carboxamide. These compounds, including tetrahydrofuran-2-yl derivatives, demonstrated significant antileukemic activity. This suggests the potential of similar compounds, like the one , in the field of cancer research (Earl & Townsend, 1979).

Antibacterial and Antimicrobial Applications

Palkar et al. (2017) investigated novel analogs with structures similar to this compound for their antibacterial properties. Compounds in this study exhibited significant activity against bacterial strains like Staphylococcus aureus and Bacillus subtilis, highlighting their potential in developing new antibacterial agents (Palkar et al., 2017).

Serotonin-3 (5-HT3) Receptor Antagonistic Activity

Kuroita et al. (1996) synthesized and evaluated derivatives of 6-chloro-3,4-dihydro-4-methyl-2H-1,4-benzoxazine-8-carboxamide for their binding affinity to serotonin-3 (5-HT3) receptors. The study found that these compounds, which share a similar structure to the one , exhibit potent antagonistic activity, indicating potential applications in neurological or psychological disorders (Kuroita et al., 1996).